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Compound of Interest

Compound Name: 1-Phenoxyheptane

Cat. No.: B1655134 Get Quote

An In-depth Technical Guide to 1-Phenoxyheptane: Molecular Structure, Properties, and

Synthesis

Abstract
This technical guide provides a comprehensive overview of 1-phenoxyheptane (C₁₃H₂₀O), a

chemical compound belonging to the ether family. It details the molecular structure, chemical

identifiers, and physicochemical properties of the molecule. This document is intended for

researchers, scientists, and professionals in drug development, offering in-depth information on

its synthesis, purification, and characterization. The guide includes detailed experimental

protocols and visual representations of its structure and synthesis workflow to facilitate a

deeper understanding and practical application in a laboratory setting.

Molecular Structure and Formula
1-Phenoxyheptane is an aromatic ether characterized by a heptyl group linked to a phenyl

group through an oxygen atom. The IUPAC name for this compound is 1-phenoxyheptane or

heptoxybenzene.[1][2] The presence of the flexible heptyl chain and the rigid phenyl ring

imparts specific solubility and reactivity characteristics to the molecule.

Chemical Identifiers
A summary of the key chemical identifiers for 1-phenoxyheptane is presented in Table 1. This

data is crucial for substance registration, database searching, and regulatory compliance.
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Identifier Value

IUPAC Name 1-Phenoxyheptane

Synonyms heptoxybenzene, heptyl phenyl ether

Molecular Formula C₁₃H₂₀O[1][3]

Molecular Weight 192.30 g/mol [1][3][4]

CAS Number 32395-96-3[1][3][4]

Canonical SMILES CCCCCCCOC1=CC=CC=C1[1][3]

InChI
InChI=1S/C13H20O/c1-2-3-4-5-9-12-14-13-10-

7-6-8-11-13/h6-8,10-11H,2-5,9,12H2,1H3[1]

InChI Key VKFMYOVXGQWPHE-UHFFFAOYSA-N[1][3]

Molecular Structure Diagram
The two-dimensional chemical structure of 1-phenoxyheptane is illustrated below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1655134#1-phenoxyheptane-molecular-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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